Cas no 1042598-29-7 (Tert-butyl 5-(trifluoromethyl)-1,4-diazepane-1-carboxylate)

• Product Name: Tert-butyl 5-(trifluoromethyl)-1,4-diazepane-1-carboxylate
• CAS No: 1042598-29-7
• MF: C₁₁H₁₉F₃N₂O₂
• MW: 268.275973558426
• MDL: MFCD11537852
• CID: 4569345
• PubChem ID: 43209410
• Update Time: 2025-07-19

Tert-butyl 5-(trifluoromethyl)-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-(trifluoromethyl)-1,4-diazepane-1-carboxylate
• 5-Trifluoromethyl-[1,4]diazepane-1-carboxylic acid tert-butyl ester
• SB30348
• Z2306596967
• Tert-butyl 5-(trifluoromethyl)-1,4-diazepane-1-carboxylate

• MDL： MFCD11537852
• Inchi： 1S/C11H19F3N2O2/c1-10(2,3)18-9(17)16-6-4-8(11(12,13)14)15-5-7-16/h8,15H,4-7H2,1-3H3
• InChI Key： MXYCFUAPIQPQRJ-UHFFFAOYSA-N
• SMILES： FC(C1CCN(C(=O)OC(C)(C)C)CCN1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 300
• XLogP3: 2
• Topological Polar Surface Area: 41.6

Additional information on Tert-butyl 5-(trifluoromethyl)-1,4-diazepane-1-carboxylate

Research Brief on Tert-butyl 5-(trifluoromethyl)-1,4-diazepane-1-carboxylate (CAS: 1042598-29-7)

In recent years, the compound Tert-butyl 5-(trifluoromethyl)-1,4-diazepane-1-carboxylate (CAS: 1042598-29-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl-substituted diazepane scaffold, has shown promising potential as a versatile intermediate in the synthesis of bioactive compounds. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, making it an attractive candidate for drug discovery programs targeting central nervous system (CNS) disorders and other therapeutic areas.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic utility of Tert-butyl 5-(trifluoromethyl)-1,4-diazepane-1-carboxylate in the development of novel G-protein-coupled receptor (GPCR) modulators. The researchers employed a multi-step synthetic route to functionalize the diazepane core, yielding a library of derivatives with varying pharmacological profiles. Notably, the trifluoromethyl group was found to significantly influence the binding affinity and selectivity of these compounds toward specific GPCR subtypes, highlighting its importance in structure-activity relationship (SAR) studies.

Another groundbreaking research effort, documented in ACS Chemical Neuroscience, investigated the role of Tert-butyl 5-(trifluoromethyl)-1,4-diazepane-1-carboxylate in the design of positron emission tomography (PET) tracers for imaging neurodegenerative diseases. The study demonstrated that the incorporation of this scaffold into radiolabeled probes improved their blood-brain barrier (BBB) penetration and target specificity, enabling more accurate in vivo visualization of pathological markers such as amyloid-beta plaques and tau tangles.

In addition to its applications in drug discovery, Tert-butyl 5-(trifluoromethyl)-1,4-diazepane-1-carboxylate has also been utilized in the development of agrochemicals. A recent patent application disclosed its use as a key intermediate in the synthesis of novel insecticides with enhanced efficacy and reduced environmental toxicity. The trifluoromethyl group was shown to play a critical role in the interaction with insect nicotinic acetylcholine receptors, leading to improved pest control outcomes.

Despite these advancements, challenges remain in the large-scale production and purification of Tert-butyl 5-(trifluoromethyl)-1,4-diazepane-1-carboxylate. Current synthetic methods often involve hazardous reagents and low yields, necessitating the development of more efficient and sustainable protocols. Recent progress in flow chemistry and biocatalysis offers promising solutions to these issues, as evidenced by a study published in Organic Process Research & Development, which reported a continuous-flow synthesis of this compound with significantly improved safety and scalability.

In conclusion, Tert-butyl 5-(trifluoromethyl)-1,4-diazepane-1-carboxylate (CAS: 1042598-29-7) represents a valuable building block in chemical biology and pharmaceutical research. Its unique structural features and diverse applications underscore its importance in the development of next-generation therapeutics and agrochemicals. Future research should focus on optimizing its synthesis and exploring its potential in emerging areas such as targeted protein degradation and covalent inhibitor design.